Cas no 1082827-81-3 ((3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester)
(3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate
- (3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester
- AMY37919
- (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid tert-butyl ester
- (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid tert.-butyl ester
- tert-Butyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate, AldrichCPR
- AKOS017558433
- SCHEMBL508531
- MFCD14706481
- WLZ3333
- F53833
- 1082827-81-3
- NHPZJVXDBAQQMI-UHFFFAOYSA-N
- TERT-BUTYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE
- BS-51778
- tert-butyl2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate
- DB-419205
- (3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester
-
- Inchi: 1S/C11H18N2O2/c1-7-9(8(2)13-12-7)6-10(14)15-11(3,4)5/h6H2,1-5H3,(H,12,13)
- InChI Key: NHPZJVXDBAQQMI-UHFFFAOYSA-N
- SMILES: O(C(CC1C(C)=NNC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 210.136827821 g/mol
- Monoisotopic Mass: 210.136827821 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55
- Molecular Weight: 210.27
(3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00239-5g |
tert-butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 95% | 5g |
$1550 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1239311-5g |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 5g |
$175 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239311-250mg |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 250mg |
$65 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1239311-1g |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 1g |
$90 | 2025-02-20 | |
| Aaron | AR01XDGG-250mg |
Tert-Butyl 2-(3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetate |
1082827-81-3 | 98% | 250mg |
$15.00 | 2025-02-12 | |
| Aaron | AR01XDGG-1g |
Tert-Butyl 2-(3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetate |
1082827-81-3 | 98% | 1g |
$44.00 | 2025-02-12 | |
| Aaron | AR01XDGG-5g |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 5g |
$158.00 | 2023-12-16 | |
| 1PlusChem | 1P01XD84-250mg |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 250mg |
$11.00 | 2023-12-26 | |
| 1PlusChem | 1P01XD84-1g |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate |
1082827-81-3 | 98% | 1g |
$32.00 | 2023-12-26 | |
| abcr | AB595076-250mg |
tert-Butyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate; . |
1082827-81-3 | 250mg |
€83.40 | 2024-07-19 |
(3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester Suppliers
(3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester
(3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester (CAS No. 1082827-81-3): A Versatile Building Block in Modern Medicinal Chemistry
The compound (3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester, identified by its unique CAS No. 1082827-81-3, represents a structurally rich scaffold with significant potential in pharmaceutical and agrochemical research. This molecule features a pyrazole ring system substituted with dimethyl groups at the 3 and 5 positions, coupled to an acetic acid tert-butyl ester moiety. The combination of these structural elements provides a unique platform for the development of bioactive compounds through strategic functional group manipulation.
In recent years, the integration of pyrazole derivatives into drug discovery programs has gained momentum due to their diverse pharmacological profiles. The tert-butyl ester functionality in this compound serves as a protective group that can be selectively deprotected under mild conditions, enabling precise control over molecular architecture during synthetic pathways. This characteristic is particularly valuable in the construction of complex heterocyclic frameworks where regioselectivity is critical.
Structural analysis reveals that the dimethyl-substituted pyrazole core exhibits enhanced stability against metabolic degradation compared to its unsubstituted counterparts. This property aligns with current trends in drug design emphasizing metabolic robustness to improve oral bioavailability and half-life parameters. The strategic placement of methyl groups at the 3 and 5 positions also modulates electronic effects across the pyrazole ring, influencing hydrogen bonding capabilities and π-electron distribution.
The synthetic accessibility of this compound has been extensively studied through modern organic synthesis techniques. Key methodologies include transition metal-catalyzed cross-coupling reactions for constructing the pyrazole-acetic acid linkage, as well as stereoselective esterification protocols for introducing the tert-butyl ester functionality. Recent advancements in flow chemistry have further optimized these processes, achieving higher yields and purities essential for pharmaceutical applications.
In the context of medicinal chemistry applications, this compound has demonstrated utility as a key intermediate in the development of novel therapeutic agents. Its structural features enable incorporation into various pharmacophores through functional group transformations such as amidation, alkylation, and sulfonamidation reactions. These modifications can be tailored to target specific biological pathways including kinases, GPCRs (G protein-coupled receptors), and ion channels.
The role of pyrazole-based scaffolds in kinase inhibitor design has been particularly noteworthy. By strategically modifying substituents on both the acetic acid chain and pyrazole ring system, researchers have developed compounds with improved selectivity profiles against disease-relevant kinases such as JAK (Janus kinase) family members and MAPK (mitogen-activated protein kinase) cascades. The presence of the tert-butyl ester group provides an additional handle for fine-tuning lipophilicity parameters crucial for cell membrane permeability.
Recent studies have also explored this compound's potential in anti-inflammatory drug development. The dimethyl-substituted pyrazole core shows promising interactions with cyclooxygenase (COX) enzymes while maintaining reduced gastrointestinal toxicity compared to traditional NSAIDs (nonsteroidal anti-inflammatory drugs). Computational modeling suggests that the spatial arrangement of substituents optimizes binding affinity through both hydrophobic interactions and hydrogen bonding networks within enzyme active sites.
In agrochemical research domains, this scaffold has been investigated for its herbicidal properties when conjugated with specific auxin mimetics. The structural flexibility allows for modulation of auxin transport inhibition mechanisms while minimizing off-target effects on non-target plant species or beneficial microorganisms in soil ecosystems.
The versatility of this compound extends beyond direct pharmaceutical applications into materials science contexts. Researchers have demonstrated its utility as a building block for constructing functionalized polymers exhibiting controlled release properties or stimuli-responsive behavior under pH or temperature variations.
In academic research settings, this compound serves as an excellent model system for studying structure-property relationships in heterocyclic chemistry. Its well-defined synthetic pathway enables systematic variation experiments where substituent effects on reactivity patterns can be precisely quantified using modern analytical techniques such as NMR spectroscopy and X-ray crystallography.
Eco-friendly synthesis approaches have gained prominence in recent literature regarding this compound's production methods. Green chemistry principles are being increasingly applied through solvent-free reaction conditions and biocatalytic transformations that reduce environmental impact while maintaining high product quality standards required for clinical trials or commercial applications.
The role of computational chemistry tools cannot be overstated in optimizing reaction conditions for large-scale synthesis operations involving this compound class. Molecular dynamics simulations help predict optimal reaction parameters including temperature profiles and catalyst loading ratios necessary to achieve industrial-scale production efficiencies without compromising product purity specifications mandated by regulatory agencies like FDA or EMA.
Cross-disciplinary collaborations between medicinal chemists and process engineers have led to innovative continuous flow manufacturing processes specifically designed for compounds like (3,5-Dimethyl...). These approaches significantly reduce batch-to-batch variability while improving overall process economics through reduced energy consumption metrics compared to traditional batch synthesis methods.
Ongoing research continues to explore novel applications emerging from this chemical scaffold's inherent flexibility. Current investigations include its potential use as a photoresponsive component in smart drug delivery systems activated by near-infrared radiation wavelengths commonly used in medical imaging technologies such as fMRI (functional magnetic resonance imaging).
The availability of high-quality reference standards like CAS No. 1082827-81-3 facilitates rigorous validation studies required during preclinical development phases when establishing pharmacokinetic profiles or toxicity assessments according to ICH guidelines established by international regulatory bodies overseeing pharmaceutical quality assurance protocols worldwide.
1082827-81-3 ((3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid tert-butyl ester) Related Products
- 32711-02-7(ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate)
- 1268715-45-2(ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)propanoate)
- 1871868-97-1(Tert-Butyl 2-(1H-pyrazol-4-yl)acetate)
- 56699-23-1(METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE)
- 696646-25-0(ethyl 3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoate)
- 1082065-83-5((3,5-Diethyl-1H-pyrazol-4-yl)acetic acid ethyl ester)
- 32701-75-0(2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid)
- 1286695-09-7(Methyl 3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoate)
- 1093416-52-4(methyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)propanoate)
- 2098018-38-1(methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate)